Cas no 1006451-37-1 (4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid)

4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid structure
1006451-37-1 structure
Product Name:4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid
CAS No:1006451-37-1
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD06805228
CID:4558828
PubChem ID:19619894
Update Time:2025-11-04

4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-1-ISOPROPYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • 4-bromo-1-propan-2-ylpyrazole-3-carboxylic acid
    • 4-bromo-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
    • BBL040982
    • STL414492
    • 1H-pyrazole-3-carboxylic acid, 4-bromo-1-(1-methylethyl)-
    • 4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid
    • MDL: MFCD06805228
    • Inchi: 1S/C7H9BrN2O2/c1-4(2)10-3-5(8)6(9-10)7(11)12/h3-4H,1-2H3,(H,11,12)
    • InChI Key: ZLQGMHAFGMQGTD-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)O)=NN(C=1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.1

4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB408458-250 mg
4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid
1006451-37-1
250MG
€198.50 2022-03-02
abcr
AB408458-500 mg
4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid
1006451-37-1
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€264.80 2022-03-02
abcr
AB408458-1 g
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€309.00 2022-03-02
abcr
AB408458-5 g
4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid
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€752.70 2022-03-02
Chemenu
CM424785-1g
4-bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid
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$359 2023-01-05
TRC
B284645-100mg
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TRC
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4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid
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$ 380.00 2022-06-07
TRC
B284645-500mg
4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid
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$ 600.00 2022-06-07
Enamine
EN300-230240-0.05g
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